Cas no 2229130-66-7 (5-(1-ethynylcyclopropyl)-1,3-oxazole)

• Product Name: 5-(1-ethynylcyclopropyl)-1,3-oxazole
• CAS No: 2229130-66-7
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 6292809
• PubChem ID: 165680037
• Update Time: 2025-05-21

5-(1-ethynylcyclopropyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1,3-oxazole
• EN300-1776833
• 2229130-66-7

• Inchi： 1S/C8H7NO/c1-2-8(3-4-8)7-5-9-6-10-7/h1,5-6H,3-4H2
• InChI Key： VKZNDTJJAXGLRH-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 5-(1-ethynylcyclopropyl)-1,3-oxazole

Research Brief on 5-(1-ethynylcyclopropyl)-1,3-oxazole (CAS: 2229130-66-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-(1-ethynylcyclopropyl)-1,3-oxazole (CAS: 2229130-66-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound combines an oxazole ring with an ethynylcyclopropyl moiety, offering opportunities for diverse modifications and interactions with biological targets. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(1-ethynylcyclopropyl)-1,3-oxazole as a core structure for developing selective inhibitors of Bruton's tyrosine kinase (BTK). The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's potency, achieving nanomolar inhibition through strategic modifications of the oxazole ring system. The ethynylcyclopropyl group was found to contribute significantly to binding affinity through hydrophobic interactions with a unique subpocket in the BTK active site.

In parallel research, the compound has shown potential in PROTAC (proteolysis targeting chimera) development. Its terminal alkyne functionality serves as an ideal handle for click chemistry conjugation with E3 ligase ligands, while the oxazole ring provides structural rigidity. A recent Nature Chemical Biology publication highlighted its use in creating selective estrogen receptor degraders with improved pharmacokinetic properties compared to traditional designs.

The synthetic accessibility of 5-(1-ethynylcyclopropyl)-1,3-oxazole has also been a focus of recent investigations. A 2024 Organic Process Research & Development paper detailed a scalable, transition-metal-free synthesis route starting from commercially available cyclopropane derivatives. This advancement addresses previous challenges in large-scale production and has enabled broader evaluation of the compound's pharmaceutical potential.

Emerging applications extend beyond small molecule therapeutics. Researchers have incorporated 5-(1-ethynylcyclopropyl)-1,3-oxazole into bioactive peptides and nucleic acid analogs, where it serves as a conformationally constrained surrogate for natural amino acids or nucleobases. These hybrid molecules demonstrate enhanced metabolic stability while maintaining target engagement, as evidenced in recent studies on antimicrobial peptides and antisense oligonucleotides.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and off-target effects. Ongoing structure-toxicity relationship studies aim to identify structural modifications that can mitigate potential adverse effects while preserving therapeutic activity. The coming years are expected to yield additional insights as more derivatives enter preclinical evaluation.